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Compound of Interest

Compound Name: Profluthrin

Cat. No.: B131629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pyrethroid insecticide,

Profluthrin. It covers its chemical identity, physicochemical properties, synthesis, mechanism

of action, and efficacy, with a focus on providing detailed information for research and

development purposes.

Chemical Identity and Properties
Profluthrin is a broad-spectrum insecticide known for its high efficacy against various pests,

particularly fabric and sanitary pests, through vapor action.[1][2][3]

IUPAC Name and Chemical Identifiers
The systematic name for Profluthrin according to the International Union of Pure and Applied

Chemistry (IUPAC) nomenclature, accounting for its stereoisomerism, is 2,3,5,6-tetrafluoro-4-

methylbenzyl (1RS,3RS;1RS,3SR)-2,2-dimethyl-3-[(EZ)-prop-1-enyl]cyclopropanecarboxylate.

[2][3][4] Another accepted IUPAC Preferred IUPAC Name (PIN) is (2,3,5,6-tetrafluoro-4-

methylphenyl)methyl (1Ξ,3Ξ)-2,2-dimethyl-3-[1(Ξ)-prop-1-en-1-yl]cyclopropane-1-carboxylate.

[4]

Profluthrin has two chiral centers, leading to four stereoisomers.[2] Commercially, it is

available as a mixture of these isomers.[2]
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Identifier Value

IUPAC Name

2,3,5,6-tetrafluoro-4-methylbenzyl

(1RS,3RS;1RS,3SR)-2,2-dimethyl-3-[(EZ)-prop-

1-enyl]cyclopropanecarboxylate[2][3][4]

CAS Name

(2,3,5,6-tetrafluoro-4-methylphenyl)methyl 2,2-

dimethyl-3-(1-propen-1-

yl)cyclopropanecarboxylate[2][4]

CAS Number 223419-20-3[1][2][4]

Molecular Formula C₁₇H₁₈F₄O₂[1][2][4]

Molecular Weight 330.32 g/mol [1][5]

InChI Key
AGMMRUPNXPWLGF-UHFFFAOYSA-N[1][2]

[4]

Synonyms

Fairytale, 4-Methyl-2,3,5,6-tetrafluorobenzyl 2,2-

dimethyl-3-(1-

propenyl)cyclopropanecarboxylate[1]

Physicochemical Properties
Property Value Source

Physical State
Clear yellow liquid with a

characteristic odour
[1]

Melting Point 25 °C [1]

Flashpoint 158 °C [1]

Density 1.19 g/mL [1]

Water Solubility 0.16 mg/L (at 20 °C, pH 7) [1]

Organic Solvent Solubility Miscible with ethanol [1]

Log P (Octanol-Water Partition

Coefficient)
5.9 [1]
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Synthesis of Profluthrin
The commercial synthesis of Profluthrin is achieved through the esterification of (2,3,5,6-

tetrafluoro-4-methylphenyl)methanol with 2,2-dimethyl-3-(1-propenyl)cyclopropanecarboxylic

acid.[2] This reaction is typically facilitated by the use of acid chlorides or other coupling agents

to ensure a high yield and purity of the final product.[2]

Starting Materials

Process

Product

2,3,5,6-tetrafluoro-4-methylphenyl)methanol

Esterification

2,2-dimethyl-3-(1-propenyl)cyclopropanecarboxylic acid

Profluthrin

Acid Chloride or
Coupling Agent

Catalyzes

Click to download full resolution via product page

Commercial Synthesis of Profluthrin.

Mechanism of Action
As a pyrethroid insecticide, Profluthrin targets the nervous system of insects.[2] Its mode of

action involves the disruption of voltage-gated sodium channels, which are crucial for the

propagation of nerve impulses.[6] Profluthrin binds to the α-subunit of these channels,

preventing their inactivation and slowing their deactivation. This leads to a prolonged influx of

sodium ions, causing persistent membrane depolarization, which results in paralysis and

ultimately the death of the insect.[6]
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Mechanism of Action of Profluthrin.

Efficacy Data
Profluthrin has demonstrated high efficacy against a variety of insect pests, often

outperforming older pyrethroids. Its effectiveness is particularly notable in its vapor action.
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Target Pest Efficacy Metric
Dosage/Condit
ions

Result Reference

Tineola

bisselliella

(Webbing clothes

moth)

Vapor Action

(Lethal Effect)
Small-space test

~4 times more

effective than

EZ-empenthrin

[7]

Tinea

translucens

(Casemaking

clothes moth)

Vapor Action

(Lethal Effect)
Small-space test

~4 times more

effective than

EZ-empenthrin

[7]

Attagenus

unicolor (Black

carpet beetle)

Vapor Action

(Lethal Effect)
Small-space test

~8 times more

effective than

EZ-empenthrin

[7]

Tineola

bisselliella (eggs)

Egg-hatching

Inhibition

20 mg in a

drawer test

High efficacy for

1-6 months,

nearly equivalent

to a fivefold

quantity of EZ-

empenthrin

[3][7]

Tineola

bisselliella (eggs)
Pest-control Rate

0.1 g in a

wardrobe test

100% (egg-

hatching

inhibition and

lethal rate) for 1-

6 months

[7]

Culex pipiens

molestus

(Mosquito)

Knockdown

Effect

Glass chamber

test

Greater

knockdown effect

than EZ-

empenthrin at

one-fourth the

dose

[3][7]

Aedes albopictus

(Mosquito)

Knockdown

Effect

Glass chamber

test

Greater

knockdown effect

than EZ-

empenthrin at

[3][7]
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one-fourth the

dose

Experimental Protocols
Detailed experimental protocols for the efficacy testing of Profluthrin can be adapted from

standardized methods for household insecticides. Below are representative methodologies for

assessing vapor action and knockdown effects.

Vapor Action Efficacy Against Fabric Pests (Small-Space
Test)
Objective: To determine the lethal efficacy of Profluthrin vapor against the larvae of fabric

pests in a confined space.

Materials:

1 L glass cups or similar containers

Filter paper

Profluthrin solution of known concentration

Larvae of target insects (e.g., Tineola bisselliella)

Controlled environment chamber (25±2°C, 60±10% RH)

Procedure:

A specified amount of Profluthrin solution is applied to a filter paper and allowed to dry.

The treated filter paper is placed at the bottom of the 1 L container.

A set number of insect larvae (e.g., 20) are introduced into the container, ensuring they do

not come into direct contact with the treated paper.

The container is sealed to allow the Profluthrin to vaporize.
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A control group with an untreated filter paper is run in parallel.

Mortality is assessed at predetermined time intervals (e.g., 24, 48, 72 hours).

The lethal time for 50% of the population (LT₅₀) is calculated.

Knockdown Efficacy Against Mosquitoes (Glass
Chamber Test)
Objective: To evaluate the knockdown speed and efficacy of Profluthrin against adult

mosquitoes.

Materials:

Glass chamber of a specified volume (e.g., 0.34 m³)

Atomizer or vaporizer for insecticide application

Profluthrin formulation

Adult mosquitoes of a target species (e.g., Aedes aegypti)

Controlled environment room (27±2°C, 60±10% RH)

Procedure:

A known quantity of Profluthrin formulation is introduced into the glass chamber using an

atomizer to ensure even distribution.

A specified number of adult mosquitoes (e.g., 50) are released into the chamber.

The number of knocked-down (immobile) mosquitoes is recorded at regular intervals (e.g.,

every minute) for a set duration (e.g., 30 minutes).

A control group is exposed to the formulation's solvent without the active ingredient.

The time required to knock down 50% (KT₅₀) and 95% (KT₉₅) of the mosquito population is

determined.
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General Workflow for Efficacy Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Profluthrin: A Technical Guide]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b131629#iupac-name-for-
profluthrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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